Cas no 1208075-22-2 (4-Bromo-2,5-difluorobenzenethiol)

4-Bromo-2,5-difluorobenzenethiol is a fluorinated and brominated benzenethiol derivative with significant utility in organic synthesis and pharmaceutical applications. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The thiol group allows for further functionalization, enabling the formation of thioethers or metal-thiolate complexes. Its electron-withdrawing substituents contribute to stability and selectivity in nucleophilic aromatic substitution reactions. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and advanced materials, where precise structural modifications are required. Proper handling is advised due to its potential sensitivity.

4-Bromo-2,5-difluorobenzenethiol structure

1208075-22-2 structure

Product Name:4-Bromo-2,5-difluorobenzenethiol

CAS No:1208075-22-2

MF:C₆H₃BrF₂S

MW:225.053826570511

MDL:MFCD12026144

CID:4577451

PubChem ID:50998010

Update Time:2025-06-07

4-Bromo-2,5-difluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2,5-difluorobenzenethiol
- Benzenethiol, 4-bromo-2,5-difluoro-
- MDL： MFCD12026144
- Inchi： 1S/C6H3BrF2S/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H
- InChI Key： XSGKHVPYFWMQQM-UHFFFAOYSA-N
- SMILES： C1(S)=CC(F)=C(Br)C=C1F

Computed Properties

Exact Mass: 223.911
Monoisotopic Mass: 223.911
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 1A^2

4-Bromo-2,5-difluorobenzenethiol Pricemore >>

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